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Compound of Interest

Compound Name: Gingerglycolipid B

CAS No.: 88168-90-5

Cat. No.: B1250394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gingerglycolipid B is a glycosylmonoacylglycerol found in ginger (Zingiber officinale) that has

garnered interest for its potential biological activities.[1][2] Structurally, it consists of a glycerol

backbone esterified with a linoleoyl fatty acyl chain and glycosidically linked to a digalactosyl

moiety.[3] This application note provides a detailed protocol for the identification and

characterization of Gingerglycolipid B from ginger extracts using Ultra-Performance Liquid

Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-

MS/MS).

Chemical Structure and Properties
Molecular Formula: C₃₃H₅₈O₁₄[1]

Molecular Weight: 678.8 g/mol [1]
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IUPAC Name: [(2S)-2-hydroxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-

[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-

yl]oxypropyl] (9Z,12Z)-octadeca-9,12-dienoate[1]

Mass Spectrometry Analysis
Electrospray ionization (ESI) is the preferred ionization technique for polar and thermally labile

molecules like Gingerglycolipid B.[3] Analysis can be performed in both positive and negative

ion modes to obtain complementary structural information.

Ionization Characteristics:

Positive Ion Mode: Gingerglycolipid B readily forms a protonated molecule [M+H]⁺. Due to

the common presence of alkali metals in solvents, it also frequently forms sodium [M+Na]⁺

and potassium [M+K]⁺ adducts.[3] The fragmentation of these different adducts can provide

distinct structural details.[3]

Negative Ion Mode: In negative ion mode, deprotonated molecules [M-H]⁻ are observed. The

hydroxyl groups on the sugar and glycerol moieties facilitate deprotonation.[3] Fragmentation

in this mode can yield information about the fatty acid component through the loss of the

carboxylate anion.[3]

Quantitative Data
The following tables summarize the expected mass-to-charge ratios (m/z) for precursor ions of

Gingerglycolipid B and a representative table of theoretical MS/MS fragmentation data.

Table 1: Precursor Ions of Gingerglycolipid B in ESI-MS

Ionization Mode Adduct Calculated m/z

Positive [M+H]⁺ 679.3900

Positive [M+Na]⁺ 701.3720

Positive [M+K]⁺ 717.3459

Negative [M-H]⁻ 677.3744
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Disclaimer:The MS/MS fragmentation data presented in Table 2 is theoretical and based on the

known structure of Gingerglycolipid B and common fragmentation patterns of

glycosylmonoacylglycerols. Actual experimental values may vary.

Table 2: Representative Theoretical MS/MS Fragmentation of Gingerglycolipid B ([M+Na]⁺,

m/z 701.4)

Precursor Ion (m/z) Product Ion (m/z)
Proposed Fragment
Identity

701.4 539.3
[M+Na - C₁₈H₃₂O₂]⁺ (Loss of

linoleic acid)

701.4 377.2

[M+Na - C₁₈H₃₂O₂ - C₆H₁₀O₅]⁺

(Loss of linoleic acid and one

hexose unit)

701.4 215.1

[M+Na - C₁₈H₃₂O₂ -

2(C₆H₁₀O₅)]⁺ (Loss of linoleic

acid and two hexose units)

701.4 423.2 [Digalactosyl-glycerol+Na]⁺

701.4 261.1 [Monogalactosyl-glycerol+Na]⁺

Experimental Protocols
Sample Preparation from Ginger Rhizome

Grinding: Fresh or dried ginger rhizomes are ground into a fine powder.

Extraction:

Weigh 1.0 g of the ginger powder into a centrifuge tube.

Add 20 mL of 80% methanol.

Vortex for 1 minute, followed by sonication in a water bath for 30 minutes.

Centrifuge the mixture at 4000 rpm for 15 minutes.
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Filtration: Collect the supernatant and filter it through a 0.22 µm PTFE syringe filter into a

UPLC vial for analysis.

UPLC-QTOF-MS/MS Method
Table 3: UPLC-QTOF-MS/MS Parameters for Gingerglycolipid B Analysis
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Parameter Setting

UPLC System

Column
ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7

µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient

0-2 min, 30% B; 2-15 min, 30-95% B; 15-18

min, 95% B; 18-18.1 min, 95-30% B; 18.1-20

min, 30% B

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 2 µL

Mass Spectrometer

Ionization Mode ESI Positive and Negative

Capillary Voltage 3.0 kV (Positive), -2.5 kV (Negative)

Cone Voltage 40 V

Source Temperature 120 °C

Desolvation Temperature 350 °C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Acquisition Range m/z 100-1200

MS/MS Acquisition Data-Dependent Acquisition (DDA)

Collision Energy Ramped 20-40 eV

Visualizations
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Caption: Experimental workflow for the analysis of Gingerglycolipid B.

Signaling Pathway
Ginger and its bioactive components have been shown to exhibit anti-inflammatory properties,

in part through the inhibition of the NF-κB signaling pathway.
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Caption: Inhibition of the NF-κB signaling pathway by Gingerglycolipid B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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